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Compound of Interest

Compound Name: Triton X 100

CAS No.: 63869-93-2

Cat. No.: B7826099

Get Quote

Technical Support Center: Triton X-100 Cell
Lysis
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals experiencing

issues with incomplete cell lysis using Triton X-100.

Frequently Asked Questions (FAQs)
Q1: What is Triton X-100 and how does it lyse cells?

Triton X-100 is a common non-ionic detergent used for cell lysis.[1][2] It works by disrupting the

lipid bilayer of the cell membrane. The detergent molecules insert themselves into the

membrane, disrupting the hydrogen bonds and ultimately breaking the membrane's integrity,

which releases the cellular contents.[1] Because it is a mild, non-denaturing detergent, it is

often used when the goal is to extract proteins while preserving their native structure and

function.[3][4]
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Q2: Why am I seeing incomplete lysis of my cells with Triton X-100?

Incomplete cell lysis is a common issue and can be attributed to several factors:

Sub-optimal Detergent Concentration: The concentration of Triton X-100 is critical. It needs

to be above its critical micelle concentration (CMC) to effectively lyse cells.[2]

Insufficient Incubation Time: The lysis process is time-dependent. Shorter incubation times

may not be sufficient to fully disrupt the cell membranes.[5]

Low Temperature: Lysis is often performed on ice to minimize protein degradation, but very

low temperatures can reduce the efficiency of the detergent.

Cell Type and Density: Different cell types have varying resistance to lysis. For instance,

bacterial cells have a tough peptidoglycan layer that makes them more resistant. High cell

densities can also require more detergent and longer incubation times.

Presence of a Cell Wall: Organisms with cell walls, such as bacteria and yeast, are generally

more resistant to lysis by detergents alone and may require additional enzymatic or

mechanical disruption methods.

Nuclear Lysis: Triton X-100 is effective at lysing the plasma membrane but is generally not

sufficient to lyse the nuclear membrane.[3][6]

Q3: Can Triton X-100 be used to extract nuclear proteins?

Triton X-100 alone is generally not recommended for extracting nuclear proteins because it

does not efficiently lyse the nuclear envelope.[3][6] For whole-cell lysates including nuclear

proteins, a stronger lysis buffer, such as RIPA buffer, is often more appropriate.[3]

Q4: Are there alternatives to Triton X-100 for cell lysis?

Yes, several alternative detergents are available, which is particularly relevant due to

restrictions on Triton X-100 usage in the European Union.[5] Some alternatives include:

Polysorbates (Tween 20, Tween 80): These are also non-ionic detergents.[4]

NP-40: Similar to Triton X-100, this is a mild, non-ionic detergent.[4]
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Deoxycholate and SDS: These are stronger, ionic detergents that can be used when more

complete solubilization is needed, though they are more likely to denature proteins.

Proprietary Detergents: Companies have developed sustainable alternatives like the

Deviron® portfolio.

Troubleshooting Guide
Problem: Low Protein Yield

Potential Cause Troubleshooting Step

Incomplete Lysis

Visually inspect the lysate under a microscope

for intact cells. If present, optimize lysis

conditions.

Sub-optimal Triton X-100 Concentration
Increase the Triton X-100 concentration in

increments (e.g., from 0.1% to 1.0%).[3][7]

Insufficient Incubation Time
Increase the incubation time on ice (e.g., from

10 minutes to 30 minutes).[8][9]

Inappropriate Temperature

While lysis is often done at 4°C to protect

proteins, some protocols suggest room

temperature incubation for a short period to

enhance lysis.[6][10]

High Cell Density
Reduce the number of cells being lysed or

increase the volume of lysis buffer.

Protein Degradation

Ensure that protease and phosphatase

inhibitors are freshly added to the lysis buffer.[3]

[8]

Problem: Viscous Lysate/DNA Contamination
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Potential Cause Troubleshooting Step

Release of DNA from lysed cells
Add DNase to the lysis buffer to digest the DNA.

[6]

Pass the lysate through a needle and syringe to

shear the DNA.[6]

Sonication can also be used to break up the

DNA.[9]

Problem: Inconsistent Results
Potential Cause Troubleshooting Step

Incomplete resuspension of cell pellet
Ensure the cell pellet is fully resuspended in the

lysis buffer by vortexing or pipetting.

Detergent not fully dissolved

Triton X-100 can be viscous and difficult to

dissolve. Ensure it is fully in solution before use.

[11]

Variable cell numbers
Ensure an equal number of cells is used for

each sample.

Experimental Protocols
Standard Protocol for Mammalian Cell Lysis using Triton
X-100
This protocol is a general guideline and may need optimization for specific cell types and

downstream applications.

Materials:

Phosphate-Buffered Saline (PBS), ice-cold

Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% Triton X-100

Protease and Phosphatase Inhibitor Cocktails (added fresh)
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Procedure:

Cell Harvesting:

For adherent cells, wash the cell monolayer twice with ice-cold PBS.

For suspension cells, centrifuge to pellet the cells and wash twice with ice-cold PBS.

Lysis:

Add ice-cold lysis buffer to the cell pellet or plate (e.g., 100-150 µL for a well in a 6-well

plate).[8]

Incubate on ice for 20-30 minutes, with occasional gentle agitation every 5 minutes.[8][9]

Harvesting Lysate:

For adherent cells, scrape the cells off the plate and transfer the lysate to a pre-chilled

microcentrifuge tube.

For suspension cells, ensure the pellet is fully resuspended in the lysis buffer.

Clarification:

Centrifuge the lysate at high speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C to pellet

cell debris.[8]

Supernatant Collection:

Carefully collect the supernatant, which contains the soluble proteins, and transfer it to a

new tube. Avoid disturbing the pellet.

Downstream Processing:

Determine the protein concentration using a suitable assay (e.g., BCA or Bradford). The

lysate is now ready for downstream applications like Western blotting or

immunoprecipitation.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.mdanderson.org/documents/core-facilities/Functional%20Proteomics%20RPPA%20Core%20Facility/RPPA_6%20Well%20Plate%20Lysate%20Prep.pdf
https://www.mdanderson.org/documents/core-facilities/Functional%20Proteomics%20RPPA%20Core%20Facility/RPPA_6%20Well%20Plate%20Lysate%20Prep.pdf
https://www.neb.com/en/protocols/cell-lysis
https://www.mdanderson.org/documents/core-facilities/Functional%20Proteomics%20RPPA%20Core%20Facility/RPPA_6%20Well%20Plate%20Lysate%20Prep.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7826099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assessing Lysis Efficiency
A simple method to assess lysis efficiency is through microscopic examination.

Take a small aliquot of the cell suspension before adding the lysis buffer and view it under a

microscope.

After adding the lysis buffer and incubating, take another small aliquot of the lysate.

Compare the two samples. A successful lysis will show a significant reduction in the number

of intact cells. The presence of "ghost" cells (empty cell membranes) is also an indicator of

successful lysis.

Visualizations

Start: Cell Pellet/Monolayer Wash with ice-cold PBS Add Lysis Buffer
(with inhibitors)

Incubate on ice
(20-30 min) Scrape cells (if adherent) Centrifuge to pellet debris Collect supernatant

(soluble proteins) End: Protein Lysate

Click to download full resolution via product page

Caption: Experimental workflow for mammalian cell lysis using Triton X-100.
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Caption: Troubleshooting logic for incomplete cell lysis with Triton X-100.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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